Cas no 118276-21-4 (5-Isoxazolepentanol,3-methyl-)

• Product Name: 5-Isoxazolepentanol,3-methyl-
• CAS No: 118276-21-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 131819
• PubChem ID: 45099360
• Update Time: 2025-04-19

5-Isoxazolepentanol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepentanol,3-methyl-
• 5-Isoxazolepentanol,3-methyl-(9CI)
• 118276-21-4
• 5-(3-Methylisoxazol-5-yl)pentan-1-ol

• Inchi： 1S/C9H15NO2/c1-8-7-9(12-10-8)5-3-2-4-6-11/h7,11H,2-6H2,1H3
• InChI Key： FUEDPIMJTYSWKU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCCCO

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų